Cas no 1525416-53-8 (3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1525416-53-8
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5756349
• PubChem ID: 81517301
• Update Time: 2025-05-26

3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid
• AKOS020095817
• EN300-1911508
• 1525416-53-8
• 3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C11H12BrFO2/c1-11(2,10(14)15)6-7-4-3-5-8(13)9(7)12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： RGXVPYHHDNGWKB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid

Exploring the Chemical Properties and Applications of 3-(2-Bromo-3-Fluorophenyl)-2,2-Dimethylpropanoic Acid (CAS No. 1525416-53-8)

3-(2-Bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid, identified by the CAS number 1525416-53-8, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically aromatic carboxylic acids, and is characterized by its unique structural features. The molecule consists of a phenyl ring substituted with bromine and fluorine atoms at specific positions, along with a carboxylic acid group attached to a branched alkyl chain. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of 3-(2-bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, improving yield and purity while minimizing environmental impact. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and moderate solubility in polar solvents.

One of the most promising applications of this compound lies in the field of pharmaceutical chemistry. The presence of halogen substituents on the phenyl ring enhances its pharmacokinetic properties, making it an attractive candidate for drug development. Specifically, it has shown potential as an intermediate in the synthesis of bioactive molecules targeting inflammatory diseases. Recent studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its role as a lead compound for anti-inflammatory drug discovery.

In addition to its pharmaceutical applications, 3-(2-bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid has garnered attention in material science. Its unique electronic properties make it a promising candidate for advanced materials science applications, such as in organic electronics or sensors. Researchers have explored its use as a building block for constructing functional polymers with tailored electrical properties. Initial findings indicate that incorporating this compound into polymer matrices can significantly enhance their conductivity without compromising mechanical integrity.

The environmental impact of this compound has also been a topic of recent research. Studies focusing on its biodegradation pathways have revealed that under aerobic conditions, it undergoes microbial degradation into non-toxic byproducts. This suggests that when used responsibly, the compound poses minimal risk to ecosystems. However, further investigations are required to assess its long-term effects on aquatic life and soil health.

In conclusion, 3-(2-bromo-3-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1525416-53-8) represents a versatile chemical entity with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative solutions in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in various scientific and industrial domains.